6-(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C15H13N5O3S/c21-12-4-3-10(17-18-12)15(22)20-6-5-9(8-20)13-16-14(23-19-13)11-2-1-7-24-11/h1-4,7,9H,5-6,8H2,(H,18,21)
• InChI Key: NRMJSWOTZGURKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CS3)C(=O)C4=NNC(=O)C=C4
• Molecular Formula: C15H13N5O3S
• Molecular Weight: 343.4 g/mol

Description

6-(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H13N5O3S and its molecular weight is 343.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research on heterocyclic compounds, such as oxadiazoles and pyridazinones, has shown significant interest in solvent-free synthesis methods and the development of new compounds with potential biological activities. Martins et al. (2009) review solvent-free heterocyclic synthesis, highlighting the efficiency of synthesizing various heterocycles, including oxadiazoles and pyridazinones, which are related to the core structure of the compound (Martins et al., 2009). This method emphasizes environmentally friendly approaches in chemical synthesis, aligning with the growing interest in green chemistry.

Antimicrobial and Anticancer Activities

Several studies have explored the antimicrobial and anticancer potential of new synthetic compounds derived from heterocyclic scaffolds. For instance, Bayrak et al. (2009) discuss the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide and their evaluation for antimicrobial activities, indicating a methodological approach to discovering bioactive heterocyclic compounds (Bayrak et al., 2009). Similarly, Elewa et al. (2021) synthesized new pyridines showing antimicrobial and anticancer activities, further emphasizing the potential of heterocyclic compounds in therapeutic applications (Elewa et al., 2021).

Molecular Docking and In Vitro Screening

Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, including triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, and subjected them to in silico molecular docking and in vitro antimicrobial and antioxidant screenings. This study exemplifies the integration of computational and experimental methods to evaluate the biological activities of newly synthesized heterocyclic compounds (Flefel et al., 2018).

Red Fluorescent Materials for OLED Devices

Gorohmaru et al. (2002) prepared a series of 1,2,5-oxadiazolo[3,4-c]pyridines with potential applications as red fluorescent materials in OLED devices. This study indicates the utility of heterocyclic compounds in developing new materials for electronic applications (Gorohmaru et al., 2002).